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Compound of Interest

Compound Name: Cesium telluride

Cat. No.: B077387

For researchers, scientists, and drug development professionals requiring high-brightness
electron sources, the selection of an appropriate photocathode is a critical decision. This guide
provides a detailed performance comparison of Cesium Telluride (Cs2Te) photocathodes
against other common alternatives, supported by experimental data.

Performance Benchmarks: A Quantitative
Comparison

The performance of a photocathode is primarily determined by its Quantum Efficiency (QE),
Mean Transverse Energy (MTE), and operational lifetime. The following tables summarize the
typical performance characteristics of CszTe and its common alternatives, Cesium Antimonide
(Cs3Sb) and Potassium Cesium Antimonide (K2CsSbh).
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Photocathode
Material

Typical Quantum
Efficiency (QE)

Wavelength

Key Characteristics

Cesium Telluride
(Cs2Te)

1% - 20%[1][2][3][4]

UV (~250-266 nm)[2]
[31[5]

Robust, long lifetime,
operates in moderate
vacuum.[2][3][6][7][8]

Cesium Antimonide

Higher QE in the

>1% at 530 nm([9] Visible visible spectrum
(Css3Sb)
compared to CszTe.[9]
High QE in the visible
] ] range, but can be
Potassium Cesium >4% at 532 nm, >10% o -
] ] Visible/UV more sensitive to
Antimonide (K2CsSh) at 355 nm[10] -
vacuum conditions.
[11](12]
High QE, but requires
) ) ultra-high vacuum and
Gallium Arsenide ~6.6% - 8.8% at 532 .
Visible/NIR has a shorter
(GaAs) nm , o
operational lifetime.
[13]
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Mean Transverse

Photocathode o
_ Energy (MTE) / Wavelength Lifetime
Material ]
Thermal Emittance
Very long, with reports
of over 900 days of
Cesium Telluride Emittance comparable UV stable operation.[6]
(Cs2Te) to K2CsSh.[3] [14] Can be at least
20 times that of
K2CsSh.[3]
Lower work function Sensitive to vacuum
Cesium Antimonide suggests potentially Visibl conditions, which can
isible
(Css3Sb) higher MTE than limit operational
Cs2Te.[15] lifetime.[15]
] ] Low emittance from Generally shorter than
Potassium Cesium o » ]
] ] the photocathode Visible/UV Cs2Te, sensitive to ion
Antimonide (K2CsSh)
surface. back-bombardment.[3]
Shorter operational
Gallium Arsenide o lifetime due to
- Visible/NIR

(GaAs)

sensitivity to vacuum

conditions.[8]

Experimental Protocols

Accurate benchmarking of photocathode performance relies on standardized and well-

documented experimental procedures. The following sections detail the methodologies for

measuring the key performance parameters.

Quantum Efficiency (QE) Measurement

The Quantum Efficiency is the ratio of the number of emitted electrons to the number of

incident photons.[16]

Methodology:
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A calibrated light source, typically a laser with a known wavelength and power, illuminates
the photocathode.[8]

The photocathode is housed in a high-vacuum chamber.
An electric field is applied to extract the photoemitted electrons.

The resulting photocurrent is measured using a Faraday cup or a similar charge-sensitive
device.

The laser power is measured with a calibrated power meter.

The QE is calculated using the formula: QE = (I / e) / (P / E_photon) where | is the measured
photocurrent, e is the elementary charge, P is the laser power, and E_photon is the energy of
a single photon.

Experimental Setup Measurement Workflow
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Quantum Efficiency Measurement Workflow
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Mean Transverse Energy (MTE) Measurement

MTE is a measure of the transverse momentum spread of the emitted electrons and is a critical
parameter for determining the brightness of the electron beam.[16] A common method for
measuring MTE is the solenoid scan technique.

Methodology:
o The photocathode is placed in a DC electron gun.
e Alaser illuminates the photocathode to generate an electron beam.

e Asolenoid magnet is placed downstream of the gun. The magnetic field of the solenoid
focuses the electron beam.

o A screen or detector is placed further downstream to measure the beam size.
e The current in the solenoid is varied, which changes the focal length of the magnetic lens.
e The electron beam size on the screen is measured for each solenoid current setting.

e The MTE can be calculated from the relationship between the beam size and the solenoid
field strength.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://en.wikipedia.org/wiki/Photocathode
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Experimental Setup

Laser

;

DC Electron Gun
(Photocathode)

Solenoid Magnet

l

Detector Screen

Measurement Workflow

Generate Electron Beam

l

Vary Solenoid Field

for each field strength

Measure Beam Size

:

Calculate MTE

Experimental Setup

QE Measurement System Vacuum Gauge

\ \

Operational Photoinjector

Measurement Workflow

Measure Initial QE

\4

Continuous Operation

\ \ 4

Monitor QE Periodically Monitor Vacuum

\

Determine Lifetime

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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